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Compound of Interest

Compound Name: Rimocidin

Cat. No.: B1680639 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides a comprehensive guide to the proper disposal procedures for

rimocidin, a polyene macrolide antifungal compound. While a specific Safety Data Sheet

(SDS) for rimocidin detailing explicit disposal instructions is not readily available in public

databases, this guide synthesizes best practices from general laboratory chemical waste

management and information from SDSs of structurally similar polyene macrolide antifungals,

such as amphotericin B and nystatin.

Core Principles of Chemical Waste Disposal
The fundamental principle of chemical waste disposal is to prevent harm to human health and

the environment. This involves adherence to local, state, and federal regulations. All chemical

waste, including rimocidin and materials contaminated with it, should be treated as hazardous

unless explicitly determined otherwise by a qualified safety professional.

Step-by-Step Disposal Procedures for Rimocidin
The following procedures are recommended for the safe disposal of rimocidin in a laboratory

environment.

1. Personal Protective Equipment (PPE): Before handling rimocidin for disposal, ensure

appropriate PPE is worn, including:
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Safety goggles or a face shield

Chemical-resistant gloves (nitrile or neoprene)

A lab coat

2. Waste Segregation:

Solid Waste: Collect solid rimocidin powder, contaminated personal protective equipment

(gloves, weigh boats, etc.), and any other solid materials that have come into contact with

the compound in a designated, clearly labeled hazardous waste container. The container

should be made of a compatible material, such as high-density polyethylene (HDPE).

Liquid Waste: Solutions containing rimocidin should be collected in a separate, sealed, and

clearly labeled hazardous waste container. Do not mix rimocidin solutions with other

chemical waste streams unless compatibility has been confirmed. Avoid disposing of

rimocidin solutions down the drain.[1][2]

Sharps Waste: Any sharps, such as needles or Pasteur pipettes, contaminated with

rimocidin must be disposed of in a designated sharps container.

3. Waste Container Labeling: All waste containers must be accurately and clearly labeled with

the following information:

The words "Hazardous Waste"

The full chemical name: "Rimocidin"

The CAS Number: 1393-12-0[3][4][5][6]

The primary hazards associated with the waste (e.g., "Toxic," "Harmful if swallowed"). While

specific hazard classifications for rimocidin are not readily available, it is prudent to handle it

with care.

The date the waste was first added to the container.

4. Storage of Waste: Store hazardous waste containers in a designated, well-ventilated, and

secure area away from general laboratory traffic. Ensure containers are kept closed except
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when adding waste.

5. Final Disposal: The ultimate disposal of rimocidin waste must be conducted through a

licensed hazardous waste disposal company. Your institution's Environmental Health and

Safety (EHS) department will have established procedures for the pickup and disposal of

chemical waste. Contact your EHS office to schedule a waste pickup and for any specific

institutional requirements.

Quantitative Data Summary
While no specific quantitative disposal limits for rimocidin were found, the following table

summarizes key identification and property data for the compound.

Parameter Value Reference

CAS Number 1393-12-0 [3][4][5][6]

Molecular Formula C39H61NO14 [4][5][6]

Molecular Weight 767.90 g/mol [4][6]

Logical Workflow for Rimocidin Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of rimocidin waste in a laboratory setting.
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Rimocidin Disposal Workflow
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Caption: Logical workflow for the proper disposal of rimocidin waste.
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By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and environmentally responsible disposal of rimocidin, thereby fostering a culture of safety

and compliance within their institutions. Always consult your institution's specific EHS

guidelines for chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. msdsdigital.com [msdsdigital.com]

3. Rimocidin | TargetMol [targetmol.com]

4. Rimocidin [drugfuture.com]

5. medkoo.com [medkoo.com]

6. Rimocidin | C39H61NO14 | CID 6440843 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Navigating the Safe Disposal of Rimocidin in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680639#rimocidin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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